Cas no 2228337-25-3 (1-(5-bromo-2-chlorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-chlorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228337-25-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6446957
• PubChem ID: 165795595
• Update Time: 2025-09-28

1-(5-bromo-2-chlorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)methyl-N-methylcyclopropan-1-amine
• 1-[(5-bromo-2-chlorophenyl)methyl]-N-methylcyclopropan-1-amine
• 2228337-25-3
• EN300-1904189

• Inchi： 1S/C11H13BrClN/c1-14-11(4-5-11)7-8-6-9(12)2-3-10(8)13/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： WZFPGGZAXAKQEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1(CC1)NC)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-(5-bromo-2-chlorophenyl)methyl-N-methylcyclopropan-1-amine

1-(5-Bromo-2-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(5-Bromo-2-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine, also known by its CAS number 2228337-25-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring, a methyl group, and a substituted phenyl group. The phenyl group is further substituted with bromine and chlorine atoms at the 5 and 2 positions, respectively, making it a highly functionalized molecule.

The synthesis of 1-(5-Bromo-2-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the precise attachment of the bromo-chlorophenyl group to the cyclopropane ring. This method not only enhances the yield but also improves the purity of the final product, making it suitable for high-quality applications.

The chemical properties of this compound are heavily influenced by its functional groups. The cyclopropane ring introduces strain into the molecule, which can be harnessed for various reactivity studies. The presence of electron-withdrawing groups like bromine and chlorine on the phenyl ring further modulates the electronic properties of the molecule, making it an interesting candidate for both academic and industrial research.

In terms of applications, 1-(5-Bromo-2-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine has shown promise in several areas. Recent studies have highlighted its potential as an intermediate in drug discovery programs. Its ability to undergo further functionalization makes it a valuable building block for constructing more complex molecules with therapeutic potential. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers and coatings.

The latest research on this compound has focused on its biological activity. Studies conducted in vitro have demonstrated that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in medicinal chemistry. Furthermore, computational modeling has been employed to predict its binding affinity to various protein targets, providing valuable insights into its pharmacological profile.

In conclusion, 1-(5-Bromo-2-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine (CAS No: 2228337-25-3) is a versatile compound with a wide range of applications across different fields. Its unique structure and functional groups make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.